An In-depth Technical Guide on the Core Mechanism of Action of Posaconazole Hydrate on Ergosterol Synthesis
An In-depth Technical Guide on the Core Mechanism of Action of Posaconazole Hydrate on Ergosterol Synthesis
For Researchers, Scientists, and Drug Development Professionals
Introduction
Posaconazole (B62084) is a broad-spectrum, second-generation triazole antifungal agent, structurally related to itraconazole.[1] It is utilized for the treatment and prophylaxis of invasive fungal infections, particularly in immunocompromised patients.[2] Like other azole antifungals, posaconazole's primary mechanism of action is the disruption of the fungal cell membrane's integrity by inhibiting the biosynthesis of ergosterol (B1671047), a crucial component.[3] This guide provides a detailed examination of posaconazole's interaction with the ergosterol synthesis pathway, supported by quantitative data, experimental protocols, and visual diagrams to elucidate the core molecular processes.
Core Mechanism of Action: Inhibition of Lanosterol (B1674476) 14α-Demethylase (CYP51)
The antifungal activity of posaconazole is primarily exerted through the inhibition of the cytochrome P450-dependent enzyme, lanosterol 14α-demethylase (CYP51).[4] This enzyme is a key catalyst in the conversion of lanosterol to ergosterol, an essential sterol for the fungal cell membrane.[3][5]
Posaconazole binds with high affinity to the heme iron cofactor within the active site of CYP51.[3] This interaction blocks the demethylation of lanosterol at the 14α position.[1] The consequences of this inhibition are twofold:
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Depletion of Ergosterol: The blockage of the ergosterol biosynthesis pathway leads to a significant reduction in the concentration of ergosterol within the fungal cell membrane.[6] The absence of this vital sterol disrupts the membrane's fluidity, integrity, and the function of membrane-bound proteins.[4][7]
-
Accumulation of Toxic Methylated Sterols: The inhibition of CYP51 results in the accumulation of 14α-methylated sterol precursors, such as lanosterol.[1][8] These accumulated sterols are incorporated into the fungal cell membrane, leading to increased permeability and disruption of cellular organization, ultimately inhibiting fungal growth and replication.[2][6]
Posaconazole's chemical structure allows it to interact with additional domains of the CYP51 enzyme, which may contribute to its activity against fungal strains that have developed resistance to other azoles like fluconazole (B54011) and voriconazole (B182144).[9] Furthermore, it is a poor substrate for fungal efflux pumps, which can otherwise remove antifungal agents from the cell, thus maintaining its intracellular concentration and activity.[9]
Quantitative Data
The potency of posaconazole has been quantified through various in vitro susceptibility tests. The following tables summarize the Minimum Inhibitory Concentration (MIC) values of posaconazole against a range of clinically relevant fungal pathogens. MIC is the lowest concentration of an antimicrobial drug that will inhibit the visible growth of a microorganism after overnight incubation.
| Fungal Species | Number of Isolates | MIC₅₀ (μg/mL) | MIC₉₀ (μg/mL) |
| All Fungi | 22,850 | 0.063 | 1 |
| All Yeasts | 18,351 | - | 1 |
| All Molds | 4,499 | - | 1 |
| Data compiled from a large-scale study assessing the in vitro activity of posaconazole.[10] |
| Fungal Genus/Species | Number of Isolates | Posaconazole MIC₉₀ (mg/L) | Voriconazole MIC₉₀ (mg/L) |
| Yeasts | 18,351 | 1 | 0.5 |
| Hyaline Moulds | 4,499 | 1 | 2.0 |
| Comparative MIC₉₀ values of posaconazole and voriconazole against a large collection of clinical isolates.[4] |
According to the European Committee on Antimicrobial Susceptibility Testing (EUCAST), the MIC breakpoints for several Aspergillus species are as follows:
-
A. fumigatus: ≤ 0.12 mg/L (susceptible), > 0.25 mg/L (resistant)[1]
-
A. terreus: 0.25 mg/L[1]
-
A. flavus, A. nidulans, and A. niger: 0.5 mg/L[1]
Experimental Protocols
In Vitro Lanosterol 14α-Demethylase (CYP51) Inhibition Assay
This protocol outlines a method to determine the half-maximal inhibitory concentration (IC₅₀) of posaconazole against fungal CYP51.
Methodology:
-
Enzyme and Substrate Preparation:
-
Recombinant fungal CYP51 and its redox partner, cytochrome P450 reductase, are expressed and purified.
-
A stock solution of the substrate, lanosterol, is prepared in a suitable solvent (e.g., DMSO).[11]
-
-
Reaction Mixture Assembly:
-
A reaction mixture is prepared containing the purified CYP51 enzyme in a suitable buffer (e.g., 0.1 M Tris-HCl, pH 8.1) with glycerol.[11]
-
Varying concentrations of posaconazole (or other test inhibitors) are added to the reaction mixture.[11]
-
The reaction is initiated by the addition of lanosterol and the NADPH-regenerating system.[11]
-
-
Incubation:
-
Product Analysis and IC₅₀ Determination:
-
The reaction is terminated, and the sterols are extracted.
-
The amount of the 14-demethylated product and the remaining lanosterol substrate are quantified using High-Performance Liquid Chromatography (HPLC) or Gas Chromatography-Mass Spectrometry (GC-MS).[13]
-
The percentage of enzyme inhibition is calculated for each posaconazole concentration.
-
The IC₅₀ value, which is the concentration of posaconazole that results in a 50% inhibition of CYP51 activity, is determined by plotting the inhibition data against the inhibitor concentration.[11][13]
-
Fungal Sterol Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)
This protocol describes a method for extracting and quantifying the sterol composition of fungal cells after treatment with posaconazole to observe the depletion of ergosterol and the accumulation of precursor sterols.[14]
Methodology:
-
Fungal Culture and Treatment:
-
Fungal cells are cultured in a suitable liquid medium (e.g., YPD broth) to the mid-logarithmic growth phase.[15]
-
The cultures are then treated with varying concentrations of posaconazole and incubated for a specific duration.
-
-
Cell Harvesting and Saponification:
-
The fungal cells are harvested by centrifugation.
-
The cell pellet is subjected to saponification by heating with a strong base (e.g., potassium hydroxide (B78521) in ethanol) to lyse the cells and hydrolyze lipids.[16]
-
-
Sterol Extraction:
-
Derivatization:
-
The extracted sterols are derivatized to form trimethylsilyl (B98337) (TMS) ethers to improve their volatility and thermal stability for GC analysis.[14][18]
-
-
GC-MS Analysis:
-
The derivatized sterol samples are injected into a GC-MS system.
-
The different sterols are separated based on their retention times and identified by their characteristic mass fragmentation patterns.[14][19]
-
The quantities of ergosterol and precursor sterols (like lanosterol) are determined by comparing their peak areas to those of known standards.
-
Visualizations
Signaling Pathway Diagram
Experimental Workflow Diagram
References
- 1. Pharmacokinetics and Pharmacodynamics of Posaconazole - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Pharmacologic and clinical evaluation of posaconazole - PMC [pmc.ncbi.nlm.nih.gov]
- 3. What is the mechanism of Posaconazole? [synapse.patsnap.com]
- 4. Posaconazole: A new agent for the prevention and management of severe, refractory or invasive fungal infections - PMC [pmc.ncbi.nlm.nih.gov]
- 5. taylorandfrancis.com [taylorandfrancis.com]
- 6. Posaconazole: clinical pharmacology and potential for management of fungal infections - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. journals.asm.org [journals.asm.org]
- 8. go.drugbank.com [go.drugbank.com]
- 9. A new, broad-spectrum azole antifungal: posaconazole--mechanisms of action and resistance, spectrum of activity - PubMed [pubmed.ncbi.nlm.nih.gov]
- 10. In vitro activities of posaconazole, fluconazole, itraconazole, voriconazole, and amphotericin B against a large collection of clinically important molds and yeasts - PubMed [pubmed.ncbi.nlm.nih.gov]
- 11. Small‐Molecule Inhibitors Targeting Sterol 14α‐Demethylase (CYP51): Synthesis, Molecular Modelling and Evaluation Against Candida albicans - PMC [pmc.ncbi.nlm.nih.gov]
- 12. Structural analyses of Candida albicans sterol 14α-demethylase complexed with azole drugs address the molecular basis of azole-mediated inhibition of fungal sterol biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
- 13. benchchem.com [benchchem.com]
- 14. Fungal Sterol Analyses by Gas Chromatography-Mass Spectrometry Using Different Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
- 15. researchgate.net [researchgate.net]
- 16. benchchem.com [benchchem.com]
- 17. mdpi.com [mdpi.com]
- 18. openriver.winona.edu [openriver.winona.edu]
- 19. Fungal Sterol Analyses by Gas Chromatography–Mass Spectrometry Using Different Derivatives | Springer Nature Experiments [experiments.springernature.com]
